Cas no 1016774-44-9 (2-Thiazoleacetonitrile, 4-(2,5-dimethylphenyl)-)

• Product Name: 2-Thiazoleacetonitrile, 4-(2,5-dimethylphenyl)-
• CAS No: 1016774-44-9
• MF: C₁₃H₁₂N₂S
• MW: 228.312781333923
• CID: 875231
• Update Time: 2023-08-03

2-Thiazoleacetonitrile, 4-(2,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazoleacetonitrile, 4-(2,5-dimethylphenyl)-
• 2-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]acetonitrile

• Inchi： 1S/C13H12N2S/c1-9-3-4-10(2)11(7-9)12-8-16-13(15-12)5-6-14/h3-4,7-8H,5H2,1-2H3
• InChI Key： MWSSDSHCFQXDKA-UHFFFAOYSA-N
• SMILES： S1C(CC#N)=NC(=C1)C1C=C(C)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Topological Polar Surface Area: 64.9